Cas no 59481-28-6 (2,4-Pyrimidinediamine,5-[(3-methoxyphenyl)methyl]-)

2,4-Pyrimidinediamine,5-[(3-methoxyphenyl)methyl]- Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(3-methoxyphenyl)methyl]-
• 2,4-Diamino-5-(3-methoxybenzyl)pyrimidine
• 5-[(3-methoxyphenyl)methyl]pyrimidine-2,4-diamine
• 2,3-DIMETHYLPHENYL ISOCYANATE
• 2,4-Pyrimidinediamine,5-((3-methoxyphenyl)methyl)
• 5-((3-Methoxyphenyl)methyl)-2,4-pyrimidinediamine
• 5-(3-methoxy-benzyl)-pyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 5-((3-methoxyphenyl)methyl)-
• 59481-28-6
• SB58580
• CHEMBL18967
• BDBM50081908
• MFCD01759054
• A832336
• SCHEMBL10488931
• DTXSID60208181
• 5-(3-Methoxy-benzyl)-pyrimidine-2,4-diamine
• +Expand

• MDL： MFCD01759054
• InChIKey： VJSZGADWCZOKOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N4O/c1-17-10-4-2-3-8(6-10)5-9-7-15-12(14)16-11(9)13/h2-4,6-7H,5H2,1H3,(H4,13,14,15,16)
• SMILES： COC1=CC=CC(=C1)CC2=CNC(=N)NC2=N

Computed Properties

• Exact Mass: 230.11700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 230.11676108g/mol
• Heavy Atom Count: 17
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• LogP: 2.40280
• PSA: 87.05000

2,4-Pyrimidinediamine,5-[(3-methoxyphenyl)methyl]- Security Information

2,4-Pyrimidinediamine,5-[(3-methoxyphenyl)methyl]- Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%